Cas no 1807215-07-1 (6-Bromomethyl-3-chloro-2-cyanobenzoic acid)
6-Bromomethyl-3-chloro-2-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromomethyl-3-chloro-2-cyanobenzoic acid
-
- Inchi: 1S/C9H5BrClNO2/c10-3-5-1-2-7(11)6(4-12)8(5)9(13)14/h1-2H,3H2,(H,13,14)
- InChI Key: FKLQFQCGIOMCBJ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=C(C#N)C=1C(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1
6-Bromomethyl-3-chloro-2-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019574-1g |
6-Bromomethyl-3-chloro-2-cyanobenzoic acid |
1807215-07-1 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
6-Bromomethyl-3-chloro-2-cyanobenzoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-Bromomethyl-3-chloro-2-cyanobenzoic acid
6-Bromomethyl-3-chloro-2-cyanobenzoic Acid: A Versatile Building Block in Pharmaceutical and Materials Science
6-Bromomethyl-3-chloro-2-cyanobenzoic acid, with the CAS number 1807215-07-1, represents a critical intermediate in the synthesis of bioactive molecules and advanced materials. This compound features a 2-cyanobenzoic acid core functionalized with 3-chloro and 6-bromomethyl substituents, making it a valuable scaffold for drug discovery and chemical innovation. The cyano group at the 2-position contributes to its reactivity, while the chloro and bromomethyl groups provide opportunities for further functionalization. Recent advances in synthetic chemistry have highlighted its role in the development of targeted therapies and sustainable materials.
The molecular structure of 6-Bromomethyl-3-chloro-2-cyanobenzoic acid is characterized by a benzene ring with three distinct substituents: a cyano group (-C≡N), a chloro group (-Cl), and a bromomethyl group (-CH₂Br). These substituents create a highly polar molecule with potential applications in pharmaceuticals, agrochemicals, and specialty polymers. The 2-cyanobenzoic acid moiety is particularly noteworthy for its ability to form hydrogen bonds and participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition.
Recent studies have demonstrated that 6-Bromomethyl-3-chloro-2-cyanobenzoic acid can serve as a key intermediate in the synthesis of pharmaceutical compounds with anti-inflammatory and antitumor properties. For example, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound in the development of a novel cyano-substituted benzamide derivative that showed significant efficacy in inhibiting cancer cell proliferation. The cyano group in this molecule was found to enhance the compound's ability to interact with specific protein targets, such as kinase enzymes and cell cycle regulators.
One of the most promising applications of 6-Bromomethyl-3-chloro-2-cyanobenzoic acid is in the field of targeted drug delivery. Researchers at the University of Tokyo recently published work on the synthesis of nanoparticles functionalized with this compound, which demonstrated improved solubility and bioavailability in aqueous environments. The bromomethyl group was utilized to attach polyethylene glycol (PEG) chains, creating a PEGylated derivative with enhanced pharmacokinetic properties. This approach has the potential to revolutionize the delivery of hydrophobic drugs and improve therapeutic outcomes.
From a synthetic perspective, the 6-Bromomethyl-3-chloro-2-cyanobenzoic acid can be prepared through multiple pathways. One common method involves the electrophilic substitution of 2-cyanobenzoic acid with 3-chloro and 6-bromomethyl groups under controlled reaction conditions. A 2022 study in Organic Letters described the use of transition metal catalysts to achieve high selectivity in the formation of this compound, reducing byproducts and improving yield. The cyano group can also be introduced through cyanoalkylation reactions, offering additional flexibility in the synthesis process.
The 3-chloro and 6-bromomethyl substituents in 6-Bromomethyl-3-chloro-2-cyanobenzoic acid play a critical role in its reactivity and functional versatility. The chloro group is known to act as a leaving group in nucleophilic substitution reactions, while the bromomethyl group can participate in radical reactions or electrophilic addition processes. These properties make the compound a useful starting material for the synthesis of heterocyclic compounds, polymers, and biodegradable materials.
In the context of green chemistry, 6-Bromomethyl-3-chloro-2-cyanobenzoic acid has attracted attention for its potential in the development of sustainable materials. A 2023 study in ACS Sustainable Chemistry & Engineering explored the use of this compound as a building block for biodegradable polymers. The cyano group was found to enhance the thermal stability of the resulting polymers, while the chloro and bromomethyl groups contributed to hydrophobicity and mechanical strength. This research highlights the compound's potential in reducing environmental impact through the creation of eco-friendly materials.
The 2-cyanobenzoic acid core of 6-Bromomethyl-3-chloro-2-cyanobenzoic acid also has implications for drug metabolism and biological activity. The cyano group is known to influence the protonation state of the molecule, which can affect its ability to cross cell membranes and interact with target proteins. A 2021 study in Drug Metabolism and Disposition found that compounds containing this structure exhibited prolonged half-life in vivo, suggesting its utility in the design of prodrugs and long-acting formulations.
Looking ahead, the 6-Bromomethyl-3-chloro-2-cyanobenzoic acid is expected to play an increasingly important role in pharmaceutical innovation and materials science. Its unique combination of functional groups and reactivity makes it a versatile platform for the development of new therapies and advanced materials. As research in these fields continues to evolve, this compound is likely to remain a key player in the synthesis of complex molecules with diverse applications.
1807215-07-1 (6-Bromomethyl-3-chloro-2-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)